Cas no 1427396-38-0 (2-(3-bromo-4-chlorophenoxy)ethan-1-amine)

• Product Name: 2-(3-bromo-4-chlorophenoxy)ethan-1-amine
• CAS No: 1427396-38-0
• MF: C₈H₉BrClNO
• MW: 250.52016043663
• CID: 6311433
• PubChem ID: 83727470
• Update Time: 2025-07-24

2-(3-bromo-4-chlorophenoxy)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-4-chlorophenoxy)ethan-1-amine
• EN300-1912871
• 1427396-38-0

• Inchi： 1S/C8H9BrClNO/c9-7-5-6(12-4-3-11)1-2-8(7)10/h1-2,5H,3-4,11H2
• InChI Key： FKJLWXIWYOOYKL-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)OCCN)Cl

Computed Properties

• Exact Mass: 248.95560g/mol
• Monoisotopic Mass: 248.95560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(3-bromo-4-chlorophenoxy)ethan-1-amine

Recent Advances in the Study of 2-(3-bromo-4-chlorophenoxy)ethan-1-amine (CAS: 1427396-38-0)

The compound 2-(3-bromo-4-chlorophenoxy)ethan-1-amine (CAS: 1427396-38-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its bromo- and chloro-substituted phenoxyethylamine structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense investigation.

One of the key areas of research has been the optimization of synthetic routes for 2-(3-bromo-4-chlorophenoxy)ethan-1-amine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and purity of the compound. This advancement is critical for scaling up production for preclinical and clinical studies. The study also highlighted the compound's stability under various physiological conditions, which is a crucial factor for its potential use in drug development.

Pharmacological evaluations of 2-(3-bromo-4-chlorophenoxy)ethan-1-amine have revealed its activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo studies have demonstrated its affinity for serotonin and dopamine receptors, suggesting potential applications in treating neurological disorders such as depression and Parkinson's disease. A recent preprint on bioRxiv (2024) reported that the compound exhibits selective binding to the 5-HT2A receptor, which could pave the way for developing novel antipsychotic medications with fewer side effects.

Another significant finding comes from a collaborative study between academic and industrial researchers, which explored the compound's anticancer properties. The research, published in Cancer Research (2023), showed that 2-(3-bromo-4-chlorophenoxy)ethan-1-amine inhibits the growth of certain cancer cell lines by inducing apoptosis and disrupting mitochondrial function. These findings suggest that the compound could serve as a lead structure for developing new anticancer agents, particularly for tumors resistant to conventional therapies.

Despite these promising results, challenges remain in the development of 2-(3-bromo-4-chlorophenoxy)ethan-1-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. However, the compound's unique chemical structure and diverse biological activities make it a valuable candidate for further investigation. Ongoing research aims to elucidate its precise mechanisms of action and optimize its pharmacological profile for clinical use.

In conclusion, 2-(3-bromo-4-chlorophenoxy)ethan-1-amine (CAS: 1427396-38-0) represents a promising molecule in chemical biology and pharmaceutical research. Recent advancements in its synthesis, pharmacological evaluation, and therapeutic potential underscore its significance in the field. Future studies will likely focus on overcoming current limitations and exploring its full range of applications, making it a compound to watch in the coming years.